Mesembrine

• CAS No.: 468-53-1
• Product Name: Mesembrine
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: (3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one
• Standard InChI: InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1
• Standard InChIKey: DAHIQPJTGIHDGO-IAGOWNOFSA-N
• Isomeric SMILES: CN1CC[C@@]2([C@H]1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
• SMILES: CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
• Canonical SMILES: CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
• Synonyms: Mesembrine;(3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one
• Reference: 1: Roscher J, Posch TN, Pütz M, Huhn C. Forensic analysis of mesembrine alkaloids; in Sceletium tortuosum by nonaqueous capillary electrophoresis mass spectrometry.; Electrophoresis. 2012 Jun;33(11):1567-70. doi: 10.1002/elps.201100683. PubMed; PMID: 22736358.; ; ; 2: Shikanga EA, Hamman JH, Chen W, Combrinck S, Gericke N, Viljoen AM. In vitro; permeation of mesembrine alkaloids from Sceletium tortuosum across porcine; buccal, sublingual, and intestinal mucosa. Planta Med. 2012 Feb;78(3):260-8. doi:; 10.1055/s-0031-1280367. Epub 2011 Nov 21. PubMed PMID: 22105579.; ; ; 3: Geoghegan K, Evans P. Double reduction of cyclic aromatic sulfonamides:; synthesis of (+)-mesembrine and (+)-mesembranol. J Org Chem. 2013 Apr; 5;78(7):3410-5. doi: 10.1021/jo4000306. Epub 2013 Mar 15. PubMed PMID: 23496752.; ; ; 4: Patnala S, Kanfer I. HPLC analysis of mesembrine-type alkaloids in Sceletium; plant material used as an African traditional medicine. J Pharm Pharm Sci.; 2010;13(4):558-70. PubMed PMID: 21486531.; ; ; 5: Zhang QQ, Xie JH, Yang XH, Xie JB, Zhou QL. Iridium-catalyzed asymmetric; hydrogenation of α-substituted α,β-unsaturated acyclic ketones: enantioselective ; total synthesis of (-)-mesembrine. Org Lett. 2012 Dec 21;14(24):6158-61. doi:; 10.1021/ol302842h. Epub 2012 Dec 4. PubMed PMID: 23210605.; ; ; 6: Wang LN, Cui Q, Yu ZX. A Concise Total Synthesis of (-)-Mesembrine. J Org; Chem. 2016 Nov 4;81(21):10165-10171. PubMed PMID: 27723969.; ; ; 7: Keely SL Jr, Tahk FC. The 3-arylpyrrolidine alkaloid synthon. A new synthesis ; of dl-mesembrine. J Am Chem Soc. 1968 Sep 25;90(20):5584-7. PubMed PMID: 5679164.
• PubChem Compound: 193296
• Last Modified: Nov 11 2021